N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide

• IUPAC Name: N-[4-(piperidine-1-carbonyl)phenyl]ethanesulfonamide
• InChI: InChI=1S/C14H20N2O3S/c1-2-20(18,19)15-13-8-6-12(7-9-13)14(17)16-10-4-3-5-11-16/h6-9,15H,2-5,10-11H2,1H3
• InChI Key: GKRQTUOJXIAOKF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)N2CCCCC2
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide is a chemical compound with a complex structure that includes a piperidine ring, a phenyl group, and an ethanesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide typically involves the reaction of 4-(1-piperidinylcarbonyl)phenylamine with ethanesulfonyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethanesulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted ethanesulfonamide derivatives.

Scientific Research Applications

N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme functions and interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide exerts its effects involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-[4-(4-Piperidinylcarbonyl)phenyl]methanesulfonamide: Similar structure but with a methanesulfonamide group instead of ethanesulfonamide.

N-[4-(1-Piperidinylcarbonyl)phenyl]butanamide: Similar structure but with a butanamide group instead of ethanesulfonamide.

N-[4-(1-Piperidinylcarbonyl)phenyl]tetradecanamide: Similar structure but with a tetradecanamide group instead of ethanesulfonamide.

Uniqueness

N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.